Cas no 5536-17-4 (Vidarabine)

Vidarabine (Ara-A) is a nucleoside antibiotic, isolated from Streptomyces, which can resist herpes simplex and varicella zoster virus The IC50 values of vidarabine for HSV-1 and HSV-2 were 9.3 μ G/ml and 11.3 μ G/ml Vidarabine also has anti orthopoxvirus activity

Vidarabine structure

Product Name:Vidarabine

CAS No:5536-17-4

Molecular Formula:C₁₀H₁₃N₅O₄

Molecular Weight:267.24

MDL:MFCD00065471

CID:45991

PubChem ID:21704

Vidarabine Properties

Names and Identifiers

- Vidarabine
- 9-beta-D-Arabinosyladenine
- (2R,3S,4S,5R)-2-(6-Aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 6-Amino-9-b-D-arabinofuranosylpurine
- 9H-Purin-6-amine, 9.β.-D-arabinofuranosyl-
- 9-β-D-Arabinofuranosyl-adenine
- Adenine 9-beta-D-arabinofuranoside
- Adenine 9-β-D-arabinofuranoside
- ADENINE-BETA-D-ARABINOFURANOSIDE
- 9-β-D-Arabinofuranosyladenine
- Adenine Arabinoside
- Ara-A
- ara-adenosine
- Arabinosyladenine
- arasena-a
- b-Ara-A
- ci673
- ci-673
- CI763
- vidarabin
- VIDARBINE
- vira-a
- Spectrum4_000782
- araA
- UNII-3XQD2MEW34
- V0098
- 9-.beta.-D-Arabinofuranosyl-9H-purine-6-amine
- 9-ss -D-Arabinofuranosyladenine
- 6-Amino-9-beta-D-arabinofuranosylpurine
- Adenine 9-ss -D-arabinofuranoside
- Vidarabine (Vira-A)
- CI-673
- BCP27778
- beta-D-Arabinofuranosyladenine
- BRN 0624881
- Vidarabina
- RAB
- MLS001066352
- SCHEMBL110914
- Q415107
- Spectrum5_001429
- SR-01000765435-2
- 5536-17-4
- Arabinosyl adenine
- 9-beta-D-Arabinofuranosyladenine
- SPECTRUM1500609
- HSDB 6514
- Vidarabine (monohydrate)
- KBio3_001500
- Vira A
- NC00547
- Adenine arabinoside
- KBio2_004986
- HY-B0277
- AB00430250_12
- Vidarabine (JAN)
- Spongoadenosine
- KBio1_000191
- Vidarabine anhydrous
- Adenine 9-beta;-D-arabinofuranoside
- KBio2_007554
- 9-beta-Arabinoadenosine
- BSPBio_002000
- D06298
- Adenine, 9beta-D-arabinofuranosyl-
- KBioGR_001224
- OIRDTQYFTABQOQ-UHTZMRCNSA-N
- DB00194
- 9-(beta-D-arabinofuranosyl)-9H-adenine
- beta-D-Arabinosyladenine
- Adenine-9-beta-D-arabinofuranoside
- VIDARABINE [MI]
- DTXSID80873976
- Adenine-beta-D-arabinofuranoside
- BDBM50144936
- HMS1921K05
- NCGC00178869-01
- Vidarabine, United States Pharmacopeia (USP) Reference Standard
- (+)-Cyclaradine
- SBI-0051555.P002
- AB00430250-09
- DS-1755
- 3XQD2MEW34
- NSC 247519
- PDSP1_001036
- CCRIS 3383
- Arabinoside adenine
- V0175
- Spectrum2_001336
- EINECS 226-893-9
- Spectrum3_000580
- 6-amino-9-(beta-D-arabinofuranosyl)purine
- 2-(6-Amino-purin-9-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
- 9-BETA-D-ARABINOFURANOSYL-ADENINE
- DivK1c_000191
- Arasena-A
- 9-beta-D-arabinofuranosyl adenine
- SR-05000001737
- 9H-Purin-6-amine, 9beta-D-arabinofuranosyl-
- Adenine, 9-beta-D-arabinofuranosyl-
- HMS3259I08
- 9beta-D-Arabinofuranosyladenine
- Armes (TN)
- Vidarabine, anhydrous
- NSC-247519
- HMS2090F06
- Vidarabin
- CI 673
- KBio2_002418
- CHEBI:45327
- NSC757383
- AKOS015919711
- Vira-A
- HMS2230N24
- 9H-adenin-9-yl beta-D-arabinofuranoside
- VIDARABINE [HSDB]
- 9-(beta-D-Arabinofuranosyl)adenine
- HMS3714I18
- Vira ATM
- NCGC00023673-08
- MLS001333133
- Araadenosine
- Adenine beta-D-arabinofuranoside
- CCG-39634
- (2R,3S,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- GTPL4806
- HMS500J13
- SMR000471872
- Adenine 9-ss-D-arabinofuranoside
- VIDARABINE [WHO-DD]
- 9--D-arabinofuranosyl-9H-purin-6-amine
- PDSP2_001020
- HMS2092C16
- SMP1_000312
- HG1001
- Vidarabinum [INN-Latin]
- AI3-52821
- Pharmakon1600-01500609
- MFCD00065471
- 9-beta-D-arabinofuranosyl-9H-purin-6-amine
- SR-01000765435
- 9-b-d-arabinofuranosyladenine
- Adenine 9-beta-D-arabinofuranoside, >=99%
- NS00124064
- AB00430250-08
- NSC-404241
- MLS001333134
- Vidarabinum
- 9H-Purin-6-amine, 9-beta-D-arabinofuranosyl-
- Vidarabina [DCIT]
- 9-ss-D-Arabinofuranosyladenine
- IDI1_000191
- NSC-757383
- s1784
- SW199234-2
- (2R,3S,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- NINDS_000191
- EN300-6477965
- Vidarabine [INN]
- SR-05000001737-1
- SPBio_001491
- 9H-Purin-6-amine, 9-.beta.-D-arabinofuranosyl-
- CHEMBL1090
- Spectrum_001894
- 9-.beta.-D-Arabinofuranosyl-9H-purin-6-amine
- AB00430250_11
- KBioSS_002424
- (2R,3S,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- Xylosyl A
- NCIOpen2_003303
- VIRDARABINE
- NSC91041
- SCHEMBL63363
- FT-0661426
- Adenine, 9-.alpha.-D-arabinofuranosyl-
- OIRDTQYFTABQOQ-UHFFFAOYSA-N
- NSC7359
- EN300-297293
- NSC-7359
- .beta.-D-Arabinosyladenine
- 6-Amino-9.beta.-D-ribofuranosyl-9H-purine
- NSC87676; beta-L-Adenosine
- 9-.beta.-D-Xylofuranosyladenine
- 9-.alpha.-D-Xylofuranosyladenine
- Xylosyladenine
- NSC247519
- Adenine .beta.-d-arabinofuranoside
- HMS3655A12
- NSC 404241
- ARA-A NSC 247519
- NSC-87676
- SMR000225041
- .beta.-D-Adenosine
- NS00010570
- Adenosine-8-14C
- HMS3655G15
- FT-0635806
- alpha-Adenosine;9-?(c) paragraph sign-?D-?ribofuranosyl-9H-?Purin-?6-?amine
- HMS3372M16
- 9-alpha-Ribofuranosyladenine
- .beta.-Adenosine
- L000094
- BCP32271
- NCGC00094579-04
- 2946-52-3
- 9-.beta.-Arabinoadenosine
- Adenine, 9-.beta.-D-arabinofuranosyl-
- 9-.alpha.-D-Arabinofuranosyladenine
- CHEBI:93913
- 9-Xylosyladenine
- Beta-L-adenosine pound>>(c)micro-L-Adenosine
- Adenosine-2-d1
- Adenine, 9.beta.-D-arabinofuranosyl-
- Adenine-.beta.-D-arabinofuranoside
- Opera_ID_164
- 3228-71-5
- 9.beta.-D-Ribofuranosyladenine
- .alpha.-D-Arabinofuranosyladenine
- 2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- NSC-627048
- 9.beta.-D-Arabinofuranosyladenine
- XA
- FT-0620931
- Adenine, 9-.beta.-D-xylofuranosyl-
- NCGC00015103-03
- BCP25434
- NCGC00015103-04
- SCHEMBL20419324
- 123179-97-5
- NSC70422
- NSC-70422
- NSC80832
- Adenine-9-.beta.-D-arabinofuranoside
- MFCD28053745
- Adenosine-13C5
- NCGC00094579-03
- .beta.-D-Ribofuranose, 1-(6-amino-9H-purin-9-yl)-1-deoxy-
- 9H-Purin-6-amine, 9-.alpha.-D-xylofuranosyl-
- NCI60_037192
- MLS000699527
- 4185-03-9
- 9-.beta.-Arabinosyladenine
- HMS2688C17
- HMS3374D06
- HMS3369A21
- WLN: T56 BN DN FN HNJ IZ D- BT5OTJ CQ DQ E1Q
- 9H-Purin-6-amine, 9-.beta.-D-xylofuranosyl-
- CHEMBL11909
- NCGC00094579-01
- NCGC00015103-06
- 9H-Purin-6-amine, 9-.alpha.-D-arabinofuranosyl-
- .beta.-D-Ribofuranoside, adenine-9
- ZCCY002
- NSC-91041
- Adenine, 9-.alpha.-D-xylofuranosyl-
- NSC87676
- 6-Amino-9-.beta.-D-arabinofuranosylpurine
- 9-.beta.-D-Arabinofuranosyladenine
- 4005-33-8
- NCGC00094579-02
- BDBM199118
- VIDARABINE(200MG)G-2939UG/MG(AI)
- SY001357
- 2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- Z275361680
- AKOS005429469
- FT-0601178
- F2ECA788-2ABC-49AB-AD84-0A0759DD3A91
- AS-69806
- NSC404241
- Q27165666
- 9H-Purin-6-amine, 9.beta.-D-arabinofuranosyl-
- NCI60_003823
- NCIOpen2_005376
- NCGC00015103-05
- NSC-80832
- SY104375
- NSC 7359
- 9-Arabinosyladenine
- 9-alpha-L-Ribofuranosyl-9H-purin-6-amine
- REGID_for_CID_191
- MLS006011831
- 9H-Purin-6-amine, 9.beta.-D-ribofuranosyl-
- NCGC00178869-02
- BRD-K72093121-001-17-1
- BRD-K72093121-001-16-3
- +Expand
- MDL： MFCD00065471
- InChIKey： OIRDTQYFTABQOQ-UHTZMRCNSA-N
- Inchi： 1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7+,10-/m1/s1
- SMILES： O[C@@H]([C@@H]1O)[C@@H](O[C@@H]1CO)N2C(N=CN=C3N)=C3N=C2

Computed Properties

Exact Mass: 267.09689
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 2
Monoisotopic Mass: 267.09675391g/mol
Heavy Atom Count: 19
Complexity: 335
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.1
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 140

Experimental Properties

LogP: -1.39880
PSA: 139.54
Merck: 13,10039
Refractive Index: 1.7610 (estimate)
Water Partition Coefficient: Soluble in DMF (10 mg/ml), 0.5 M HCl (50 mg/ml), DMSO (53 mg/ml at 25°C), ethanol (<1 mg/ml at 25°C), and water (3 mg/ml at 25°C).
Boiling Point: 410.43°C (rough estimate)
Melting Point: 260-265 °C (dec.)
Color/Form: White to Yellow Solid
Solubility: It is slightly soluble in water, methanol and almost insoluble in ether.
Specific Rotation: D27 -5° (c = 0.25)
Density: 1.3382 (rough estimate)

Vidarabine Security Information

RTECS：AU6200000
WGK Germany：3
Safety Term：S36/37
Safety Instruction： S36/37
Packing Group：II
Risk Phrases：R63
Hazard Level：6.1(a)
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2811
Hazard Statement： H302
Warning Statement： P281;P201;P202;P308+P313;P405;P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：II
Risk Phrases： R63
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 in mice (mg/kg): 4677 i.p.; >7950 orally (Kurtz)
HazardClass：6.1(a)
FLUKA BRAND F CODES：10-23

Vidarabine Customs Data

HS CODE：29349990

Vidarabine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034WC-1g	Adenine 9-beta-D-arabinofuranoside	5536-17-4	98%	1g	$4.00	2024-04-29
A2B Chem LLC	AB45516-1g	Vidarabine	5536-17-4	98%	1g	$4.00	2024-04-19
abcr	AB348736-1 g	9-beta-D-Arabinofuranosyladenine; 99%	5536-17-4		1g	€40.60	2021-09-16
Ambeed	A153495-1g	(2R,3S,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	5536-17-4	98%	1g	$5.0	2024-07-18
Axon Medchem	3506-50 mg	Vidarabine	5536-17-4	100%	50mg	€50.00	2023-07-10
Chemenu	CM138613-25g	6-Amino-9-b-D-arabinofuranosylpurine	5536-17-4	98%	25g	$***	2023-05-30
ChemScence	CS-2267-5g	Vidarabine	5536-17-4	99.36%	5g	$11.0	2022-04-27
DC Chemicals	DCAPI1248-100 mg	Vidarabine (Vira-A)	5536-17-4	>99%	100mg	$250.0	2022-02-28
eNovation Chemicals LLC	D916871-100g	Adenine 9-beta-D-arabinofuranoside	5536-17-4	97%	100g	$165	2022-07-29
Fluorochem	091487-10g	2R,3S,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	5536-17-4	95%	10g	￡42.00	2022-03-01

Vidarabine Suppliers

WuHan Dong Kang Yuan technology co., LTD

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2. Regioselective enzymatic acylation of pharmacologically interesting nucleosides in 2-methyltetrahydrofuran, a greener substitute for THF

Yolanda Simeó,José Vicente Sinisterra,Andrés R. Alcántara Green Chem. 2009 11 855
3. Biocatalytic routes to anti-viral agents and their synthetic intermediates

Sjoerd Slagman,Wolf-Dieter Fessner Chem. Soc. Rev. 2021 50 1968
4. Natural products as a source of anti-herpes simplex virus agents

Mei-Gong Zhong,Yang-Fei Xiang,Xian-Xiu Qiu,Zhong Liu,Kaio Kitazato,Yi-Fei Wang RSC Adv. 2013 3 313
5. Mathematical modeling of the low and high affinity arabinose transport systems in Escherichia coli

Necmettin Yildirim Mol. BioSyst. 2012 8 1319
6. Unlocking the potential of marine biodiscovery

Julia D. Sigwart,Robert Blasiak,Marcel Jaspars,Jean-Baptiste Jouffray,Deniz Tasdemir Nat. Prod. Rep. 2021 38 1235
7. Redesigning the synthesis of vidarabine via a multienzymatic reaction catalyzed by immobilized nucleoside phosphorylases

Immacolata Serra,Simona Daly,Andres R. Alcantara,Davide Bianchi,Marco Terreni,Daniela Ubiali RSC Adv. 2015 5 23569
8. Structural investigation of oxidized arabinoxylan oligosaccharides by negative ionization HILIC-qToF-MS

Teresa Demuth,Samy Boulos,Laura Nystr?m Analyst 2020 145 6691
9. Marine organisms as potential sources of natural products for the prevention and treatment of malaria

Walaa A. Negm,Shahira M. Ezzat,Ahmed Zayed RSC Adv. 2023 13 4436
10. Unlocking the potential of marine biodiscovery

Julia D. Sigwart,Robert Blasiak,Marcel Jaspars,Jean-Baptiste Jouffray,Deniz Tasdemir Nat. Prod. Rep. 2021 38 1235
11. Efficient synthesis of nebularine and vidarabine via dehydrazination of (hetero)aromatics catalyzed by CuSO4 in water

Ran Xia,Ming-Sheng Xie,Hong-Ying Niu,Gui-Rong Qu,Hai-Ming Guo Green Chem. 2014 16 1077

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